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Introduction

Tuberonic acid (TA), a derivative of jasmonic acid, is a plant hormone known to play a crucial

role in inducing tuber formation in potatoes and other plants.[1][2] Its structural similarity to

other jasmonates necessitates the development of highly specific antibodies for accurate

detection and quantification in complex biological samples.[1] Such antibodies are invaluable

tools for studying its signaling pathways, physiological roles, and for potential applications in

agriculture and crop science. This document provides a comprehensive guide to the principles

and protocols for generating specific polyclonal or monoclonal antibodies against tuberonic
acid.

Small molecules like tuberonic acid are haptens, meaning they are not immunogenic on their

own.[3][4][5] To elicit an immune response, they must be covalently coupled to a larger carrier

protein, such as Keyhole Limpet Hemocyanin (KLH) or Bovine Serum Albumin (BSA).[3][4][5]

[6] The resulting conjugate is then used to immunize an animal, leading to the production of

antibodies that can recognize the hapten.[7][8]

Tuberonic Acid Signaling Pathway
Tuberonic acid is part of the broader jasmonate signaling pathway, which is central to plant

development and defense responses.[9][10][11] The core of this pathway involves the

perception of the active form of jasmonate, JA-Isoleucine (JA-Ile), by the COI1 receptor. This
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leads to the degradation of JAZ repressor proteins and the subsequent activation of

transcription factors (like MYC2) that regulate the expression of jasmonate-responsive genes.

[10][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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